Cas no 1239-68-5 (4H-1-Benzopyran-4-one,2-(4-hydroxy-3-methoxyphenyl)-5,7-dimethoxy-)

4H-1-Benzopyran-4-one,2-(4-hydroxy-3-methoxyphenyl)-5,7-dimethoxy- structure

1239-68-5 structure

Product Name:4H-1-Benzopyran-4-one,2-(4-hydroxy-3-methoxyphenyl)-5,7-dimethoxy-

CAS No:1239-68-5

MF:C₁₈H₁₆O₆

MW:328.316045761108

MDL:MFCD22054531

CID:1215314

PubChem ID:13964546

Update Time:2025-04-20

4H-1-Benzopyran-4-one,2-(4-hydroxy-3-methoxyphenyl)-5,7-dimethoxy- Chemical and Physical Properties

Names and Identifiers

- 4H-1-Benzopyran-4-one,2-(4-hydroxy-3-methoxyphenyl)-5,7-dimethoxy-
- 4'-Hydroxy-5,7,3'-trimethoxyflavone
- 2-(4-Hydroxy-3-methoxy-phenyl)-5,7-dimethoxy-chromen-4-on
- 2-(4-hydroxy-3-methoxy-phenyl)-5,7-dimethoxy-chromen-4-one
- 4'-Hydroxy-3',5,7-trimethoxy-flavon
- 4'-hydroxy-3',5,7-trimethoxyflavone
- 5,7,3'-Tri-O-methylluteolin
- Luteolin-5,7,3'-trimethylether
- AC9129
- MFCD22054531
- AKOS040736110
- 4?-HYDROXY-3?,5,7-TRIMETHOXYFLAVONE
- 2-(4-hydroxy-3-methoxyphenyl)-5,7-dimethoxy-4H-chromen-4-one
- FS-8470
- SY252779
- 1239-68-5
- 4 inverted exclamation mark -Hydroxy-3 inverted exclamation mark ,5,7-trimethoxyflavone
- CS-0457447
- 2-(4-hydroxy-3-methoxyphenyl)-5,7-dimethoxychromen-4-one
- MDL： MFCD22054531
- Inchi： 1S/C18H16O6/c1-21-11-7-16(23-3)18-13(20)9-14(24-17(18)8-11)10-4-5-12(19)15(6-10)22-2/h4-9,19H,1-3H3
- InChI Key： PNJGDTYPNBFBKT-UHFFFAOYSA-N
- SMILES： O1C(=CC(C2C(=CC(=CC1=2)OC)OC)=O)C1C=CC(=C(C=1)OC)O

Computed Properties

Exact Mass: 328.09500
Monoisotopic Mass: 328.09468823g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 24
Rotatable Bond Count: 4
Complexity: 490
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 74.2Å²

Experimental Properties

PSA: 78.13000
LogP: 3.19140

4H-1-Benzopyran-4-one,2-(4-hydroxy-3-methoxyphenyl)-5,7-dimethoxy- Customs Data

HS CODE：2914509090
Customs Data：

China Customs Code:
2914509090

Overview:

2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acetone declared packaging

Summary:

HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

4H-1-Benzopyran-4-one,2-(4-hydroxy-3-methoxyphenyl)-5,7-dimethoxy- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
ChemFaces	CFN95398-5mg	4'-Hydroxy-5,7,3'-trimethoxyflavone	1239-68-5	>=98%	5mg	$318	2023-09-19
eNovation Chemicals LLC	D779574-0.25g	4'-Hydroxy-3',5,7-trimethoxyflavone	1239-68-5	95%	0.25g	$1650	2024-07-20
eNovation Chemicals LLC	D779574-0.25g	4'-Hydroxy-3',5,7-trimethoxyflavone	1239-68-5	95%	0.25g	$1650	2025-02-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1528114-250mg	2-(4-Hydroxy-3-methoxyphenyl)-5,7-dimethoxy-4H-chromen-4-one	1239-68-5	98%	250mg	￥16200.00	2024-08-09
eNovation Chemicals LLC	D779574-0.25g	4'-Hydroxy-3',5,7-trimethoxyflavone	1239-68-5	95%	0.25g	$1650	2025-02-21

4H-1-Benzopyran-4-one,2-(4-hydroxy-3-methoxyphenyl)-5,7-dimethoxy- Production Method

4H-1-Benzopyran-4-one,2-(4-hydroxy-3-methoxyphenyl)-5,7-dimethoxy- Suppliers

HuBei Cuiyuan Biotechnology Co.,Ltd

Gold Member

Audited Supplier

(CAS:1239-68-5)4'-Hydroxy-5,7,3'-trimethoxyflavone

Order Number:CRN0321

Stock Status:in stock

Quantity:5mg/20mg/50mg

Purity:≥98%

Pricing Information Last Updated:Friday, 14 March 2025 10:55

Price ($):

Email:1197063825@qq.com

Product Official Link

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